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Compound of Interest

Compound Name:
1-Ethyl-2-

(nitromethylidene)pyrrolidine

Cat. No.: B188706 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for researchers, scientists, and drug

development professionals handling 1-Ethyl-2-(nitromethylidene)pyrrolidine (CAS No.

26171-04-0). Given the conflicting safety information available, a cautious approach is

mandated, assuming the compound presents significant hazards.

Hazard Summary:

While some sources suggest this substance does not meet the criteria for hazard classification,

other data indicate it should be treated as a hazardous compound. According to PubChem, 1-
Ethyl-2-(nitromethylidene)pyrrolidine is classified with the following GHS hazard statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Additionally, compounds of the nitromethylene class are noted as being neurotoxic.[1]

Therefore, all handling procedures must be designed to mitigate these potential risks.
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The following table outlines the minimum required PPE for handling 1-Ethyl-2-
(nitromethylidene)pyrrolidine.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over the

goggles, especially when there

is a risk of splashing or

aerosolization.[2][3]

Skin/Body
Chemical-Resistant Gloves

and Laboratory Coat

Wear suitable chemical

protection gloves tested

according to EN 374.[4] Nitrile

gloves are a common choice

for short-term protection

against a range of chemicals.

[2] Always inspect gloves for

leaks or tears before use.[4] A

long-sleeved laboratory coat

must be worn and fully

buttoned.

Respiratory Fume Hood or Respirator

All handling of this compound

should be conducted in a

certified chemical fume hood to

ensure adequate ventilation.[4]

If a fume hood is not available

or if there is a risk of exceeding

exposure limits, a

NIOSH/MSHA approved

respirator should be used.[2][5]

Footwear Closed-Toed Shoes

Shoes must fully cover the

feet; open-toed footwear is not

permitted in the laboratory.[2]
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Experimental Protocols
Handling and Storage:

Engineering Controls: Always handle 1-Ethyl-2-(nitromethylidene)pyrrolidine in a well-

ventilated area, preferably within a chemical fume hood.[4] Eyewash stations and safety

showers must be readily accessible.[5]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound.[4] Do not eat, drink, or smoke in laboratory areas.[4]

Storage: Store in a tightly closed, approved container in a cool, dry, and well-ventilated area.

[6]

Spill and Emergency Procedures:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., sand,

vermiculite).

Collect the contaminated material into a suitable, labeled container for hazardous waste

disposal.[4]

Ventilate the affected area.[4]

Major Spills:

Evacuate the area immediately.

Alert emergency responders.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[6] Seek immediate medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with plenty of

soap and water.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[4]

Disposal Plan:

1-Ethyl-2-(nitromethylidene)pyrrolidine and any contaminated materials are to be

considered hazardous waste.[4]

Segregation: Collect all waste containing this compound in a designated, properly labeled,

and approved hazardous waste container.[4]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "1-Ethyl-2-(nitromethylidene)pyrrolidine".

Disposal: Dispose of the waste through your institution's designated hazardous waste

management program, following all local, state, and federal regulations. Do not empty into

drains or release into the environment.[4]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1-Ethyl-2-
(nitromethylidene)pyrrolidine.
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Caption: Workflow for handling 1-Ethyl-2-(nitromethylidene)pyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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